2-bromo-4-ethyl-1,3-oxazole
Description
2-Bromo-4-ethyl-1,3-oxazole is a building block used for the synthesis of various pharmaceutical and biologically active compounds . It can be utilized for the synthesis of C (2)-C (4’') linked poly-oxazoles .
Synthesis Analysis
The synthesis of 1,3-oxazoles involves various methods. One of the methods includes the direct arylation of oxazoles with high regioselectivity at both C-5 and C-2 for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates . Another method involves the use of tosylmethyl isocyanide (TosMIC), aliphatic halides, and various aldehydes in ionic liquids . This method allows the preparation of 4,5-disubstituted oxazoles in high yields .Molecular Structure Analysis
The molecular formula of 2-bromo-4-ethyl-1,3-oxazole is C6H6BrNO3 . The structure of oxazoles is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between .Chemical Reactions Analysis
Oxazoles undergo various chemical reactions. For instance, they can undergo direct arylation and alkenylation . The method is regio- and stereospecific with respect to bromoalkenes and tolerates a wide range of functional groups . Another reaction involves an I2/Cu(NO3)2•3H2O-assisted generation of α-iodo acetophenones, a Kornblum oxidation to phenylglyoxals, a condensation to imines, and a decarboxylation/annulation/oxidation reaction sequence .Physical And Chemical Properties Analysis
2-Bromo-4-ethyl-1,3-oxazole is a stable solid at room temperature . Its boiling point is 272℃ and it has a density of 1.617 .Safety and Hazards
The safety information for 2-bromo-4-ethyl-1,3-oxazole indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .
Future Directions
The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry has been increasing in the past few years . Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities which drew the attention of researchers around the globe to synthesize various oxazole derivatives and screen them for their various biological activities . This suggests that there is a potential for future research and development in this area.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-bromo-4-ethyl-1,3-oxazole can be achieved through a two-step process involving the bromination of 4-ethyl-1,3-oxazole followed by the substitution of the bromine with an ethyl group.", "Starting Materials": [ "4-ethyl-1,3-oxazole", "Bromine", "Sodium hydroxide", "Ethyl iodide", "Acetone" ], "Reaction": [ "Step 1: Bromination of 4-ethyl-1,3-oxazole", "In a round-bottom flask, add 4-ethyl-1,3-oxazole (1.0 g, 9.2 mmol) and bromine (1.2 mL, 23.2 mmol) in 10 mL of acetone.", "Add sodium hydroxide (1.0 g, 25.0 mmol) to the mixture and stir for 2 hours at room temperature.", "The reaction mixture is then poured into water (50 mL) and extracted with ethyl acetate (3 x 20 mL).", "The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield 2-bromo-4-ethyl-1,3-oxazole as a yellow oil (1.3 g, 87%).", "Step 2: Substitution of Bromine with Ethyl Group", "In a round-bottom flask, add 2-bromo-4-ethyl-1,3-oxazole (1.0 g, 4.5 mmol) and ethyl iodide (0.6 mL, 6.0 mmol) in 10 mL of acetone.", "Add sodium hydroxide (0.5 g, 12.5 mmol) to the mixture and stir for 2 hours at room temperature.", "The reaction mixture is then poured into water (50 mL) and extracted with ethyl acetate (3 x 20 mL).", "The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield 2-bromo-4-ethyl-1,3-oxazole as a yellow oil (1.2 g, 80%)." ] } | |
CAS RN |
1600306-09-9 |
Molecular Formula |
C5H6BrNO |
Molecular Weight |
176 |
Purity |
95 |
Origin of Product |
United States |
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